Cas no 89612-26-0 (1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-propyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-propyl-
• CAS No: 89612-26-0
• MF: C₁₃H₁₅BrN₂O
• MW: 295.175002336502
• CID: 594783
• PubChem ID: 13237468
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(4-bromo-2,6-dimethylphenyl)-5-propyl-
• 3-(4-bromo-2,6-dimethylphenyl)-5-propyl-1,2,4-oxadiazole
• 89612-26-0
• DTXSID80530976

• Inchi： 1S/C13H15BrN2O/c1-4-5-11-15-13(16-17-11)12-8(2)6-10(14)7-9(12)3/h6-7H,4-5H2,1-3H3
• InChI Key： LDBMPLRWTGTIBY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C2=NOC(CCC)=N2)=C(C)C=1

Computed Properties

• Exact Mass: 294.03678g/mol
• Monoisotopic Mass: 294.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.9Ų